Cas no 2411333-26-9 ((2E)-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide)

• Product Name: (2E)-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide
• CAS No: 2411333-26-9
• MF: C₁₆H₂₀ClF₃N₂O
• MW: 348.791013717651
• CID: 5357417
• Update Time: 2025-05-30

(2E)-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174840
• (2E)-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide
• (E)-N-[1-[3-Chloro-4-(trifluoromethyl)phenyl]ethyl]-4-(dimethylamino)-N-methylbut-2-enamide

• Inchi： 1S/C16H20ClF3N2O/c1-11(22(4)15(23)6-5-9-21(2)3)12-7-8-13(14(17)10-12)16(18,19)20/h5-8,10-11H,9H2,1-4H3/b6-5+
• InChI Key： YPMRYCPRHQPQGV-AATRIKPKSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)N(C(/C=C/CN(C)C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 3.4
• Topological Polar Surface Area: 23.6

Additional information on (2E)-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide

Compound CAS No. 2411333-26-9: A Comprehensive Overview

The compound with CAS No. 2411333-26-9, known as (2E)-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-4-(dimethylamino)-N-methylbut-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug delivery systems and advanced materials development.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a chlorine atom, a trifluoromethyl group, and a dimethylamino group. These groups contribute to the molecule's electronic properties, making it highly versatile for different chemical reactions and applications. Recent studies have highlighted the importance of such functional groups in enhancing the stability and bioavailability of pharmaceutical compounds.

One of the most notable features of this compound is its ability to form stable complexes with other molecules, which has been extensively explored in recent research. Scientists have demonstrated that the presence of the dimethylamino group significantly enhances the molecule's ability to interact with biological systems, making it a promising candidate for drug delivery applications. Furthermore, the trifluoromethyl group imparts hydrophobicity, which is crucial for improving the solubility of drugs in lipid environments.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The synthesis process involves careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and cost-effective.

The application potential of this compound extends beyond pharmaceuticals. Researchers have explored its use in developing advanced materials, such as polymers and coatings, where its unique electronic properties can be leveraged to create high-performance materials. For instance, the compound's ability to form strong intermolecular bonds has been utilized in creating self-healing polymers that can repair minor damages without external intervention.

In addition to its practical applications, this compound has also been a subject of theoretical studies aimed at understanding its electronic structure and reactivity. Computational chemistry techniques have provided valuable insights into the molecule's behavior under different conditions, paving the way for further innovations in its utilization.

As with any chemical compound, safety considerations are paramount. Studies have shown that while this compound exhibits low toxicity under normal conditions, proper handling procedures must be followed to ensure worker safety and environmental protection. Ongoing research is focused on optimizing its synthesis and application processes to minimize any potential risks associated with its use.

In conclusion, CAS No. 2411333-26-9 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique combination of functional groups and structural properties makes it an invaluable tool for advancing both pharmaceutical and materials science research. As technology continues to evolve, we can expect even more innovative applications for this remarkable compound.